1-(bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene
Overview
Description
1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene is an organic compound belonging to the nitrobenzene family. It is an important synthetic intermediate with a wide range of applications in the pharmaceutical, chemical, and food industries. It is a colorless, odorless liquid with a melting point of -9°C and a boiling point of 162°C. It has a molecular formula of C7H6BrFNO2 and a molecular weight of 214.05 g/mol.
Scientific Research Applications
1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of a number of pharmaceuticals, including antifungal agents and anti-inflammatory drugs. It has also been used as a reagent for the synthesis of polymers, dyes, and pigments. In addition, it has been used in the synthesis of organic semiconductors and other organic materials.
Mechanism of Action
1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene is an organic compound with a low molecular weight and a high solubility in organic solvents. Its mechanism of action is believed to involve the formation of a covalent bond between the bromoacetyl group and the nitrobenzene moiety. This bond is believed to be responsible for the compound’s reactivity and its ability to form a variety of products.
Biochemical and Physiological Effects
1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene has been found to have a variety of biochemical and physiological effects. In laboratory studies, it has been found to inhibit the activity of enzymes involved in the metabolism of drugs, leading to increased drug levels in the body. It has also been found to inhibit the activity of enzymes involved in the synthesis of proteins and fatty acids, leading to decreased levels of proteins and fatty acids in the body. In addition, it has been shown to have an effect on the release of hormones, leading to changes in the levels of hormones in the body.
Advantages and Limitations for Lab Experiments
1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene has a number of advantages and limitations for use in laboratory experiments. One of the main advantages is that it is relatively stable and has a low toxicity. This makes it a suitable reagent for a variety of laboratory experiments. On the other hand, it is also a highly reactive compound and can react with other compounds and materials in the laboratory. Therefore, it is important to take proper safety precautions when handling the compound.
Future Directions
1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene has a wide range of potential applications in the pharmaceutical, chemical, and food industries. In the future, further research could be conducted to explore the potential uses of the compound in these industries. Additionally, further research could be conducted to explore the compound’s mechanism of action and its biochemical and physiological effects. Finally, further research could be conducted to explore the potential advantages and limitations of using the compound in laboratory experiments.
Synthesis Methods
1-(Bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene is synthesized from the reaction of bromoacetic acid and 5-fluoro-2-methyl-3-nitrobenzaldehyde. The reaction is catalyzed by an acid, such as sulfuric acid, and proceeds in two steps. In the first step, the bromoacetic acid is reacted with the aldehyde to form an acyl nitrobenzene intermediate. In the second step, the intermediate is further reacted with a base, such as sodium hydroxide, to form 1-(bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene involves the bromination of 5-fluoro-2-methyl-3-nitrotoluene followed by the reaction of the resulting intermediate with formaldehyde.", "Starting Materials": [ "5-fluoro-2-methyl-3-nitrotoluene", "Bromine", "Formaldehyde", "Acetic acid", "Sodium acetate", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Bromination of 5-fluoro-2-methyl-3-nitrotoluene using bromine and acetic acid in the presence of sulfuric acid to yield 5-bromo-2-methyl-3-nitrotoluene.", "Step 2: Nitration of 5-bromo-2-methyl-3-nitrotoluene using nitric acid and sulfuric acid to yield 1-bromo-5-fluoro-2-methyl-3-nitrobenzene.", "Step 3: Reduction of 1-bromo-5-fluoro-2-methyl-3-nitrobenzene using sodium borohydride and acetic acid to yield 1-(bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene.", "Step 4: Reaction of 1-(bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene with formaldehyde in the presence of sodium acetate and water to yield the final product." ] } | |
CAS RN |
1378873-31-4 |
Product Name |
1-(bromomethyl)-5-fluoro-2-methyl-3-nitrobenzene |
Molecular Formula |
C8H7BrFNO2 |
Molecular Weight |
248 |
Purity |
95 |
Origin of Product |
United States |
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